Cas no 14292-73-0 (1,2-Ethanediamine,N-[(4-bromophenyl)methyl]-N'-ethyl-N'-methyl-N-2-pyridinyl-)
14292-73-0 structure
Product Name:1,2-Ethanediamine,N-[(4-bromophenyl)methyl]-N'-ethyl-N'-methyl-N-2-pyridinyl-
CAS No:14292-73-0
MF:C17H22BrN3
MW:348.280683040619
CID:1312291
PubChem ID:36611
Update Time:2025-04-20
1,2-Ethanediamine,N-[(4-bromophenyl)methyl]-N'-ethyl-N'-methyl-N-2-pyridinyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine,N-[(4-bromophenyl)methyl]-N'-ethyl-N'-methyl-N-2-pyridinyl-
- Q27275229
- WV-761 free base
- Adeptolon
- 1,2-Ethanediamine, N1-((4-bromophenyl)methyl)-N2-ethyl-N2-methyl-N1-2-pyridinyl-
- UNII-C608KB5H29
- 14292-73-0
- C608KB5H29
-
- Inchi: 1S/C17H22BrN3/c1-3-20(2)12-13-21(17-6-4-5-11-19-17)14-15-7-9-16(18)10-8-15/h4-11H,3,12-14H2,1-2H3
- InChI Key: CVDWZZYMAPXHMF-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CN(C1C=CC=CN=1)CCN(C)CC
Computed Properties
- Exact Mass: 347.09971g/mol
- Monoisotopic Mass: 347.09971g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 19.4Ų
1,2-Ethanediamine,N-[(4-bromophenyl)methyl]-N'-ethyl-N'-methyl-N-2-pyridinyl- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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